Cas no 1388063-18-0 ((5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine)
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-6-fluoro-1H-benzo[d]imidazol-2-yl)methanamine
- (5-bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine
- (5-bromo-6-fluoro-1H-1,3-benzodiazol-2-yl)methanamine
- (5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
-
- Inchi: 1S/C8H7BrFN3/c9-4-1-6-7(2-5(4)10)13-8(3-11)12-6/h1-2H,3,11H2,(H,12,13)
- InChI Key: ZJCBNXBBYXNLMZ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)N=C(CN)N2)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- XLogP3: 1.5
- Topological Polar Surface Area: 54.7
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B200185-25mg |
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine |
1388063-18-0 | 25mg |
$ 130.00 | 2022-06-07 | ||
| TRC | B200185-50mg |
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine |
1388063-18-0 | 50mg |
$ 215.00 | 2022-06-07 |
(5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine
Comprehensive Overview of (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine (CAS No. 1388063-18-0)
(5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS No. 1388063-18-0, belongs to the benzimidazole derivatives family, which is renowned for its diverse biological activities. The presence of bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in drug discovery and development.
In recent years, the demand for benzimidazole-based compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine for its potential role in designing novel therapeutic agents. Its unique structure allows for interactions with various biological targets, which is a hot topic in drug discovery and precision medicine. This aligns with the growing trend of personalized healthcare solutions.
The compound's CAS No. 1388063-18-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthesis methods, physicochemical properties, and applications in oncology. These queries highlight the compound's importance in addressing current challenges in cancer research and targeted therapy.
From a technical perspective, (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its molecular weight and solubility profile are critical parameters for researchers optimizing drug formulations. Additionally, the compound's fluorescence properties have sparked interest in bioimaging applications, a rapidly evolving field in diagnostics.
The integration of AI-driven drug design has further amplified the significance of compounds like (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine. Computational models predict its binding affinity to specific enzymes, streamlining the drug development pipeline. This synergy between experimental and in silico approaches is a trending topic in biotechnology forums and scientific publications.
Environmental and safety considerations are also paramount when handling (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This aspect is frequently addressed in safety data sheets and regulatory guidelines, which are common search terms among professionals.
In conclusion, (5-Bromo-6-fluoro-1H-benzimidazol-2-yl)methanamine (CAS No. 1388063-18-0) represents a promising candidate for advancing pharmaceutical research. Its multifaceted applications, from drug discovery to bioimaging, underscore its versatility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future therapeutic innovations.
1388063-18-0 ((5-Bromo-6-fluoro-1h-benzimidazol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)